Cas no 2172262-20-1 (2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid)

• Product Name: 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid
• CAS No: 2172262-20-1
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• CID: 6373624
• PubChem ID: 165506180
• Update Time: 2025-05-24

2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid
• EN300-1273638
• 2172262-20-1
• 2-[(1-methyl-1H-indol-5-yl)amino]ethane-1-sulfonic acid

• Inchi： 1S/C11H14N2O3S/c1-13-6-4-9-8-10(2-3-11(9)13)12-5-7-17(14,15)16/h2-4,6,8,12H,5,7H2,1H3,(H,14,15,16)
• InChI Key： KPRCQPNBXPFXMZ-UHFFFAOYSA-N
• SMILES： S(CCNC1C=CC2=C(C=CN2C)C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 254.07251349g/mol
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid

Introduction to 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid (CAS No. 2172262-20-1)

2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172262-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the class of sulfonic acid derivatives, characterized by its unique structural framework that combines an indole moiety with an aminoethane backbone. The presence of both aromatic and aliphatic components in its molecular structure imparts distinct chemical properties, making it a versatile candidate for various biochemical applications.

The indole ring, a prominent feature in 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid, is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Specifically, the 5-position of the indole ring in this compound contributes to its pharmacological potential by influencing electronic distribution and hydrogen bonding capabilities. This structural attribute has been leveraged in the design of molecules targeting neurological disorders, where indole derivatives have shown promise in preclinical studies.

In recent years, sulfonic acid-containing compounds have been extensively studied for their pharmacokinetic advantages, including improved solubility and bioavailability. The sulfonic acid group in 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid not only enhances water solubility but also facilitates interactions with polar biological molecules. This dual functionality has made it an attractive scaffold for drug discovery efforts aimed at modulating protein-protein interactions and enzyme activity.

One of the most compelling aspects of 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid is its potential application in the development of novel therapeutic agents. Current research indicates that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The methyl group at the 1-position of the indole ring further modulates its pharmacological profile, contributing to selectivity and reducing off-target effects. Such characteristics are highly valued in the design of next-generation drugs where precision and efficacy are paramount.

The synthesis of 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of robust chemical techniques in pharmaceutical manufacturing.

From a biochemical perspective, 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid demonstrates interesting interactions with biological systems. Its ability to act as a ligand for metal ions has been explored in studies focusing on metalloproteinase inhibition, a critical area in treating degenerative diseases. The sulfonamide linkage provides a stable platform for coordination with transition metals, potentially leading to novel therapeutic interventions.

The pharmacological evaluation of 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid has revealed promising results in preclinical models. In vitro assays have shown that this compound exhibits dose-dependent inhibition of target enzymes with high specificity. Furthermore, animal studies have indicated favorable pharmacokinetic profiles, including moderate oral bioavailability and rapid clearance rates. These findings suggest that further development could yield a viable candidate for clinical trials.

The integration of computational chemistry and machine learning has accelerated the discovery process for compounds like 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid. Molecular docking simulations have been used to predict binding affinities and optimize lead structures before experimental validation. Such computational approaches not only save time but also provide insights into molecular interactions at an atomic level, enhancing the rational design of drugs.

Future directions for research on 2-(1-methyl-1H-indol-5-yl)aminoethane-1-sulfonic acid include exploring its role in combination therapies and investigating long-term safety profiles. The compound's structural versatility allows for modifications that could expand its therapeutic applications beyond initial targets. Additionally, understanding its metabolic pathways and potential drug-drug interactions will be crucial for translating preclinical success into clinical efficacy.

In conclusion, 2-(1-methyl-1H-indol-5-ylylaminoethane - ¹ - sulfonic acid (CAS No. 2172262 - 20 - ¹) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, pharmacological properties, and potential applications underscore its importance as a lead compound in drug discovery efforts aimed at addressing unmet medical needs.